Cas no 879133-16-1 (Pyridine, 4-chloro-2,3,6-trimethyl-, 1-oxide)

• Product Name: Pyridine, 4-chloro-2,3,6-trimethyl-, 1-oxide
• CAS No: 879133-16-1
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• CID: 650701
• PubChem ID: 71411805
• Update Time: 2025-04-19

Pyridine, 4-chloro-2,3,6-trimethyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-chloro-2,3,6-trimethyl-, 1-oxide
• 4-chloro-2,3,6-trimethyl-1-oxidopyridin-1-ium
• 879133-16-1
• 4-Chloro-2,3,6-trimethyl-1-oxo-1lambda~5~-pyridine
• DTXSID00831391

• Inchi： 1S/C8H10ClNO/c1-5-4-8(9)6(2)7(3)10(5)11/h4H,1-3H3
• InChI Key： UXWDZLARNQBNFX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)[N+](=C(C)C=1C)[O-]

Computed Properties

• Exact Mass: 171.0450916g/mol
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 25.5Ų